Cas no 2549013-05-8 (2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole)

• Product Name: 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole
• CAS No: 2549013-05-8
• MF: C₁₄H₁₇N₅OS
• MW: 303.382680654526
• CID: 5327751
• PubChem ID: 154830647
• Update Time: 2025-10-24

2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(2-thiazolyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl](1-methyl-1H-imidazol-4-yl)methanone
• 2549013-05-8
• 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole
• AKOS040728055
• F6783-0365

• Inchi： 1S/C14H17N5OS/c1-17-8-12(16-9-17)13(20)18-4-10-6-19(7-11(10)5-18)14-15-2-3-21-14/h2-3,8-11H,4-7H2,1H3
• InChI Key： WHYGCXXGYMOXMQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CC2CN(C(C3=CN(C)C=N3)=O)CC2C1

Computed Properties

• Exact Mass: 303.11538136g/mol
• Monoisotopic Mass: 303.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.9±60.0 °C(Predicted)
• pka: 6.39±0.10(Predicted)

Additional information on 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole

2-[5-(1-Methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole: A Comprehensive Overview

The compound with CAS No. 2549013-05-8, known as 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule is a derivative of imidazole, a heterocyclic compound with a five-membered ring containing two nitrogen atoms. The presence of octahydropyrrolo[3,4-c]pyrrole and thiazole groups further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of antifungal agents and anticancer drugs. The thiazole moiety, a five-membered ring containing sulfur and nitrogen atoms, is also known for its versatile reactivity and ability to participate in various biochemical processes. The combination of these structural elements in the molecule under discussion makes it a promising candidate for exploring novel therapeutic applications.

The synthesis of 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, condensation reactions, and cyclization processes to construct this complex molecule. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis.

From a biological standpoint, this compound has shown potential as an antimicrobial agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various pathogenic bacteria and fungi. The imidazole group is particularly effective in disrupting fungal cell membranes, while the thiazole moiety contributes to enhanced bioavailability and stability within biological systems.

In addition to its antimicrobial properties, this compound has also been investigated for its role in anticancer therapy. Preclinical studies suggest that it may induce apoptosis in cancer cells by targeting specific signaling pathways. The octahydropyrrolo[3,4-c]pyrrole group is believed to play a critical role in modulating these pathways due to its unique spatial arrangement and electronic properties.

The structural versatility of 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole also makes it an attractive candidate for exploring other therapeutic areas. For instance, researchers are currently investigating its potential as an anti-inflammatory agent and a modulator of neurodegenerative diseases. These studies are expected to provide further insights into the molecule's pharmacokinetics and pharmacodynamics.

From a synthetic chemistry perspective, the development of efficient routes for constructing similar compounds remains an active area of research. The use of microwave-assisted synthesis and continuous-flow reactors has opened new avenues for scaling up the production of this compound while maintaining high purity levels. Such advancements are crucial for translating laboratory findings into clinical applications.

In conclusion, 2-[5-(1-methyl-1H-imidazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole represents a fascinating example of how structural complexity can be harnessed to design molecules with diverse biological activities. As research progresses, this compound is likely to play an increasingly important role in drug discovery and development.